(S)-2-(1-benzylpyrrolidin-2-yl)propan-2-ol

• CAS RN: 118970-92-6
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: 2-[(2S)-1-benzylpyrrolidin-2-yl]propan-2-ol
• InChI: InChI=1S/C14H21NO/c1-14(2,16)13-9-6-10-15(13)11-12-7-4-3-5-8-12/h3-5,7-8,13,16H,6,9-11H2,1-2H3/t13-/m0/s1
• InChI Key: FUNFYSOGTPDVRK-ZDUSSCGKSA-N
• Isomeric SMILES: CC(C)([C@@H]1CCCN1CC2=CC=CC=C2)O
• SMILES: CC(C)(C1CCCN1CC2=CC=CC=C2)O
• synonyms: (S)-2-(1-BENZYLPYRROLIDIN-2-YL)PROPAN-2-OL

Description

(S)-2-(1-benzylpyrrolidin-2-yl)propan-2-ol is a chiral alcohol that has been widely used in the field of medicinal chemistry. It is also known as N-Benzyl-2-pyrrolidinyl-2-propanol or N-Benzyl-2-hydroxy-2-pyrrolidine. This compound has a unique structure that makes it a valuable tool for drug discovery and development.

Mechanism of Action

The mechanism of action of (S)-2-(1-benzylpyrrolidin-2-yl)propan-2-ol is not fully understood. However, it is believed to act as a chiral auxiliary or a chiral ligand in various chemical reactions. It may also interact with biological targets, such as enzymes or receptors, to produce its biological effects.
Biochemical and Physiological Effects
(S)-2-(1-benzylpyrrolidin-2-yl)propan-2-ol has been shown to have various biochemical and physiological effects. It has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been shown to exhibit antiviral activity by inhibiting the replication of viruses. Furthermore, it has been shown to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using (S)-2-(1-benzylpyrrolidin-2-yl)propan-2-ol in lab experiments are its high enantioselectivity, its ability to act as a chiral auxiliary or a chiral ligand, and its versatility in the synthesis of various bioactive compounds. The limitations of using this compound are its high cost and the limited availability of chiral catalysts for its synthesis.

Future Directions

There are many future directions for the research on (S)-2-(1-benzylpyrrolidin-2-yl)propan-2-ol. One direction is the development of new synthetic methods for its preparation. Another direction is the discovery of new biological targets for this compound. Furthermore, the development of new bioactive compounds based on this compound is another potential direction for future research.
Conclusion
In conclusion, (S)-2-(1-benzylpyrrolidin-2-yl)propan-2-ol is a valuable tool in the field of medicinal chemistry. It has a unique structure that makes it a valuable chiral auxiliary and ligand. It has various biochemical and physiological effects, including antitumor, antiviral, and anti-inflammatory activity. The future directions for research on this compound are numerous, and it is likely to continue to be an important tool in drug discovery and development.

Synthesis Methods

(S)-2-(1-benzylpyrrolidin-2-yl)propan-2-ol can be synthesized using a variety of methods. One of the most common methods is the reduction of N-benzyl-2-pyrrolidinone with sodium borohydride in the presence of a chiral catalyst. This method yields the desired product with high enantioselectivity. Another method involves the reduction of N-benzyl-2-pyrrolidinone with lithium aluminum hydride, followed by resolution using a chiral acid. This method also yields the desired product with high enantioselectivity.

Scientific Research Applications

(S)-2-(1-benzylpyrrolidin-2-yl)propan-2-ol has been extensively used in the field of medicinal chemistry. It has been used as a chiral auxiliary in the synthesis of various chiral compounds. It has also been used as a ligand in asymmetric catalysis. Furthermore, it has been used as a building block in the synthesis of various bioactive compounds, including antitumor agents, antiviral agents, and anti-inflammatory agents.